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Compound of Interest

Compound Name: 1-(1H-Pyrazol-1-yl)ethanone

Cat. No.: B161398 Get Quote

A Technical Guide to 1-(1H-Pyrazol-1-
yl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1-(1H-Pyrazol-1-yl)ethanone,

a key heterocyclic building block in medicinal chemistry and materials science. It details the

compound's chemical structure, nomenclature, physicochemical properties, synthesis

protocols, and applications, with a focus on its relevance in drug development.

Chemical Structure and Nomenclature
1-(1H-Pyrazol-1-yl)ethanone is a derivative of pyrazole, a five-membered aromatic

heterocycle containing two adjacent nitrogen atoms. In this compound, an acetyl group is

attached to one of the nitrogen atoms of the pyrazole ring.

IUPAC Name: 1-(1H-Pyrazol-1-yl)ethanone[1][2]

Synonyms: N-Acetylpyrazole, 1-Acetylpyrazole

Chemical Formula: C₅H₆N₂O[1][2]

CAS Number: 10199-64-1[1][2]
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The molecular structure consists of a planar pyrazole ring linked to a ketone functional group.

Preparation Reaction Work-up & Purification

Dissolve Pyrazole
in anhydrous DCM Cool to 0°C Add Triethylamine Add Acetyl Chloride

dropwise Stir at RT (2-4h) Monitor via TLC Quench with H₂O Extract with DCM,
wash with NaHCO₃/Brine

Dry (MgSO₄) &
Concentrate Purify (Chromatography) KFinal Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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